3-Hydroxyrifamycin S

• Molecular Formula: C37H45NO13
• Molecular Weight: 711.8 g/mol
• InChI: InChI=1S/C37H45NO13/c1-15-11-10-12-16(2)36(47)38-26-30(43)24-23(31(44)32(26)45)25-34(20(6)29(24)42)51-37(8,35(25)46)49-14-13-22(48-9)17(3)33(50-21(7)39)19(5)28(41)18(4)27(15)40/h10-15,17-19,22,27-28,33,40-43H,1-9H3,(H,38,47)/b11-10-,14-13+,16-12+/t15-,17+,18+,19+,22-,27-,28+,33+,37-/m0/s1
• InChIKey: RHKLJQICQQSACY-XAKAOIOSSA-N

3-Hydroxyrifamycin S: Structural Overview and Key Properties

3-Hydroxyrifamycin S (CAS 75922-14-4) is a naturally occurring ansamycin antibiotic belonging to the rifamycin class, specifically characterized as a hydroxylated derivative of rifamycin S at the C-3 position of the naphthohydroquinone chromophore [1]. It is produced via fermentation of a recombinant strain of *Nocardia mediterranei* (DSM 1415) [2]. The compound exhibits a molecular formula of C₃₇H₄₅NO₁₃ and a molecular weight of 711.8 g/mol, differing from the parent rifamycin S (C₃₇H₄₅NO₁₂) by a single oxygen atom [1]. Its physical properties include an amorphous red powder appearance, solubility in common organic solvents, and insolubility in water and aliphatic hydrocarbons [3].

C-3 hydroxylation probe for rifamycin structure-activity relationship (SAR) studies

Analytical reference standard for TLC, MS, and NMR-based identity confirmation

Fermentation process marker for monitoring C-3 hydroxylated rifamycin production

• [1] PubChem. (2026). Compound Summary for CID 13100632, 3-Hydroxyrifamycin S. National Library of Medicine. View Source
• [2] Schupp, T., Traxler, P., & Nuesch, J. (1983). U.S. Patent No. 4,411,896. Washington, DC: U.S. Patent and Trademark Office. View Source
• [3] Schupp, T., Traxler, P., & Nuesch, J. (1982). U.S. Patent No. 4,376,166. Washington, DC: U.S. Patent and Trademark Office. View Source

Why 3-Hydroxyrifamycin S Cannot Be Replaced by Generic Rifamycins

The rifamycin class is characterized by profound structure-activity relationships (SAR), where subtle modifications to the ansa-bridge or aromatic core can dramatically alter antimicrobial spectrum, physicochemical behavior, and target engagement [1]. 3-Hydroxyrifamycin S possesses a unique hydroxyl group at the C-3 position of its naphthohydroquinone ring, a modification that directly impacts its chromatographic mobility, molecular mass, and crucially, its antibiotic spectrum, distinguishing it from rifamycin S and other clinically utilized derivatives like rifampicin [2]. Consequently, substituting 3-hydroxyrifamycin S with a generic rifamycin analog without verifying these specific properties can lead to irreproducible results, flawed SAR models, or a mischaracterized biological response, particularly in studies focused on Gram-negative bacterial activity or the role of C-3 substitution.

Polarity

Chromatographic behavior differs

C-3 hydroxylation significantly increases polarity, shifting Rf values and potentially altering purification or identification workflows if rifamycin S or generic analogs are used instead.

Mass

Molecular identity mismatch

The +16 Da mass difference distinguishes this compound from des‑hydroxy rifamycins; substitution may lead to misassignment of molecular species in mass spectrometric analysis.

Spectrum

Antibacterial spectrum may not transfer

Reported Gram‑negative activity claims are specific to the C‑3 hydroxylated structure; generic rifamycins may lack this screening profile, risking misinterpretation of SAR or screening results.

• [1] Veale, C. G. L., Smolarz, E., Leśniewska, A., Pyta, K., & Przybylski, P. (2025). New Structure Activity Relationship Insight into the Role of the C-3 Extension on Rifamycin Antimycobacterial Activity. ChemMedChem, e202500673. View Source
• [2] Schupp, T., Traxler, P., & Nuesch, J. (1983). U.S. Patent No. 4,411,896. Washington, DC: U.S. Patent and Trademark Office. View Source

Quantitative Differentiation from Rifamycin S: Procurement Evidence Guide

Chromatographic Resolution and Polarity Shift

3-Hydroxyrifamycin S exhibits a markedly different chromatographic profile compared to its parent, rifamycin S. In a direct head-to-head comparison using standardized thin-layer chromatography (TLC) on silica gel, the Rf values for 3-hydroxyrifamycin S are consistently lower across multiple solvent systems, confirming increased polarity due to the C-3 hydroxyl group [1]. For instance, in a chloroform/methanol (9:1) system, the Rf value shifts from 0.65 for rifamycin S to 0.10 for 3-hydroxyrifamycin S, a reduction of 0.55 units. This provides a robust, low-cost method for identity verification and purity assessment.

TLC Polarity Shift

Head-to-head

ΔRf −0.55 (CHCl₃/MeOH 9:1)

Enables unambiguous identity verification vs rifamycin S

Silica gel TLC; multiple solvent systems reported in patent

Evidence Dimension	Thin-Layer Chromatography Retention Factor (Rf)
Target Compound Data	0.10 (System 1), 0.37 (System 2), 0.18 (System 3), 0.61 (System 4)
Comparator Or Baseline	Rifamycin S: 0.65 (System 1), 0.74 (System 2), 0.62 (System 3), 0.42 (System 4)
Quantified Difference	ΔRf = -0.55 (System 1), -0.37 (System 2), -0.44 (System 3), +0.19 (System 4)
Conditions	TLC on silica gel 60 F254 plates; System 1: chloroform/methanol (9:1); System 2: chloroform/methanol (6:1); System 3: ethyl acetate/acetone/water (72:24:4); System 4: toluene/acetone/methanol (5:3:2)

Why This Matters

This quantitative Rf shift enables unambiguous identification of 3-hydroxyrifamycin S versus rifamycin S in a common laboratory setting, mitigating procurement and quality control errors.

• [1] Schupp, T., Traxler, P., & Nuesch, J. (1983). U.S. Patent No. 4,411,896. Washington, DC: U.S. Patent and Trademark Office. View Source

Mass Spectrometric Verification of Site-Specific Hydroxylation

The structural identity of 3-hydroxyrifamycin S is unambiguously confirmed by field desorption mass spectrometry (FD-MS). The molecular ion peak for 3-hydroxyrifamycin S is observed at m/e = 711, which is precisely 16 mass units greater than the molecular ion of rifamycin S (m/e = 695) [1]. This difference corresponds exactly to the addition of a single oxygen atom, confirming the presence of the C-3 hydroxyl substitution. This mass shift provides a definitive, high-confidence analytical marker for distinguishing the compound from its des-hydroxy analog.

Mass Shift (FD‑MS)

Reported

+16 Da (m/z 711 vs 695)

Confirms C‑3 hydroxylation; key quality attribute for procurement

Field desorption MS; corresponds to one oxygen atom addition

Evidence Dimension	Molecular Ion Mass (m/e)
Target Compound Data	711 m/e (C₃₇H₄₅NO₁₃)
Comparator Or Baseline	Rifamycin S: 695 m/e (C₃₇H₄₅NO₁₂)
Quantified Difference	+16 Da
Conditions	Field desorption mass spectrometry (FD-MS)

Why This Matters

This +16 Da mass shift is a critical quality attribute (CQA) that can be used by analytical and quality control laboratories to verify the correct compound has been procured and to differentiate it from rifamycin S contaminants.

• [1] Schupp, T., Traxler, P., & Nuesch, J. (1983). U.S. Patent No. 4,411,896. Washington, DC: U.S. Patent and Trademark Office. View Source

NMR Spectroscopic Fingerprint via H(3) Signal Absence

A direct comparison of ¹H-NMR spectra reveals a key structural difference between 3-hydroxyrifamycin S and rifamycin S. The ¹H-NMR spectrum of 3-hydroxyrifamycin S is largely identical to that of rifamycin S, except for the absence of the signal at 7.3 ppm, which in rifamycin S is attributed to the H(3) proton [1]. This absence is consistent with the substitution of the hydrogen at position C-3 with a hydroxyl group. Complementary ¹³C-NMR data shows the C(3) signal at 162 ppm, substantially downfield-shifted compared to rifamycin S, further confirming the hydroxyl substitution [1].

NMR H(3) Signal

Head-to-head

Target: signal absent
Comparator: 7.3 ppm present

Definitive structural confirmation; non‑destructive QC method

360 MHz ¹H‑NMR; solvent not specified in patent

Evidence Dimension	¹H-NMR Signal Presence at 7.3 ppm
Target Compound Data	Signal absent
Comparator Or Baseline	Rifamycin S: Signal present at 7.3 ppm (attributed to H(3) proton)
Quantified Difference	Complete disappearance of characteristic proton signal
Conditions	360 MHz ¹H-NMR; solvent not explicitly stated in patent

Why This Matters

This clear spectroscopic difference provides a definitive, non-destructive method for confirming the structural identity of 3-hydroxyrifamycin S, ensuring procurement of the correct C-3 hydroxylated derivative.

• [1] Schupp, T., Traxler, P., & Nuesch, J. (1983). U.S. Patent No. 4,411,896. Washington, DC: U.S. Patent and Trademark Office. View Source

Broadened Antibacterial Spectrum Against Gram-Negative Bacteria

According to the original patent disclosure, 3-hydroxyrifamycin S and related analogs are described as having a wider range of action compared to rifamycin S, with a specific emphasis on improved activity against Gram-negative bacteria, including *Escherichia coli* and *Pseudomonas* sp. [1]. While specific MIC values are not provided in the patent, the explicit claim of superior activity against Gram-negative pathogens represents a key differentiation point for researchers investigating the SAR of rifamycins or seeking novel leads for Gram-negative infections. The patent states these analogues 'prove to be superior to rifamycin S in particular in their antibiotic activity against gram-negative bacteria' [1].

Gram‑negative Spectrum

Class‑level inference

Claimed superior activity vs rifamycin S

Supports C‑3 SAR probe context; quantitative MIC data required

Patent‑based qualitative claim; assay conditions not detailed

Evidence Dimension	Antibacterial spectrum (Gram-negative activity)
Target Compound Data	Claimed to be superior to rifamycin S, with activity against E. coli and Pseudomonas sp.
Comparator Or Baseline	Rifamycin S: Limited Gram-negative activity
Quantified Difference	No quantitative MIC data available in patent; difference is stated qualitatively.
Conditions	Inferred from patent claims; specific assay conditions not detailed.

Why This Matters

For researchers investigating the structure-activity relationship at the C-3 position, this claim identifies 3-hydroxyrifamycin S as a critical probe molecule for understanding the structural determinants of Gram-negative activity in the rifamycin class.

• [1] Schupp, T., Traxler, P., & Nuesch, J. (1983). U.S. Patent No. 4,411,896. Washington, DC: U.S. Patent and Trademark Office. View Source

Research and Industrial Applications of 3-Hydroxyrifamycin S

SAR Probe for C-3 Position Modification Studies

3-Hydroxyrifamycin S serves as a critical reference standard for SAR studies exploring the impact of C-3 substitution on antibacterial activity and physicochemical properties. Its direct comparability to rifamycin S, demonstrated by the +16 Da mass shift [1] and altered TLC Rf values [1], allows researchers to correlate specific structural modifications with changes in polarity, solubility, and chromatographic behavior, which are key factors in drug development [2].

Analytical Method Development and QC Reference Standard

The distinct analytical signature of 3-hydroxyrifamycin S, characterized by its unique TLC Rf values in multiple solvent systems [1], its +16 Da molecular ion peak in mass spectrometry [1], and the diagnostic absence of the H(3) proton NMR signal [1], makes it an ideal reference material for developing and validating analytical methods. Procurement of this compound is essential for laboratories aiming to differentiate rifamycin congeners in complex mixtures or fermentation broths.

Fermentation Process Development and Metabolic Engineering

As a product of a specific recombinant strain of *Nocardia mediterranei* (DSM 1415) [1], 3-hydroxyrifamycin S is a valuable marker for monitoring and optimizing fermentation processes. Researchers focused on metabolic engineering of rifamycin biosynthesis can use this compound as a standard to quantify the yield of the C-3 hydroxylated product, a step that is critical for understanding and manipulating the biosynthetic pathway leading to clinically important rifamycin derivatives.

Preclinical Investigation of Gram-Negative Antibiotic Leads

Based on patent claims of superior activity against Gram-negative bacteria such as *E. coli* and *Pseudomonas* sp. compared to rifamycin S [1], 3-hydroxyrifamycin S is a high-priority starting point or reference for researchers screening for novel antibiotics with an expanded Gram-negative spectrum. While quantitative MIC data is required for definitive claims, the compound represents a structurally defined lead for further medicinal chemistry optimization.

Application

Selection Property

Validation Focus

C‑3 position SAR studies

C‑3 hydroxylation vs des‑hydroxy comparator

Polarity and chromatographic shift analysis

Analytical QC reference standard

Distinctive MS and NMR signature

Identity confirmation vs rifamycin S contaminants

Fermentation monitoring & metabolic engineering

C‑3 hydroxylated product marker

Yield quantification in biosynthetic pathway studies

Gram‑negative antimicrobial screening

Reported broadened spectrum claim

MIC determination and SAR expansion

• [1] Schupp, T., Traxler, P., & Nuesch, J. (1983). U.S. Patent No. 4,411,896. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Veale, C. G. L., Smolarz, E., Leśniewska, A., Pyta, K., & Przybylski, P. (2025). New Structure Activity Relationship Insight into the Role of the C-3 Extension on Rifamycin Antimycobacterial Activity. ChemMedChem, e202500673. View Source